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Compound of Interest

Compound Name: 2,2,3,4,5,5-Hexachlorothiophene

Cat. No.: B107954 Get Quote

An In-depth Technical Guide to Polychlorinated
Thiophenes
A comprehensive review of the physical and chemical properties of chlorinated thiophene

derivatives, with a focus on 2,3,4,5-Tetrachlorothiophene due to the limited availability of data

on 2,2,3,4,5,5-Hexachlorothiophene.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for the specific compound 2,2,3,4,5,5-Hexachlorothiophene
have yielded no direct references in scientific literature or commercial databases. This

suggests that it is not a readily available or well-characterized compound. Therefore, this guide

will provide a detailed overview of a closely related and well-documented compound, 2,3,4,5-

Tetrachlorothiophene, and a hypothetical synthesis pathway for the requested hexachloro-

derivative based on established chlorination methodologies.

2,3,4,5-Tetrachlorothiophene: A Well-Characterized
Polychlorinated Thiophene
2,3,4,5-Tetrachlorothiophene (also known as perchlorothiophene) is a fully chlorinated aromatic

thiophene. Its physical and chemical properties are well-documented and are summarized

below.
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Physical and Chemical Properties of 2,3,4,5-
Tetrachlorothiophene
The following table summarizes the key quantitative data for 2,3,4,5-Tetrachlorothiophene.

Property Value Reference

Molecular Formula C₄Cl₄S [1][2]

Molecular Weight 221.92 g/mol [1][2]

CAS Number 6012-97-1 [1]

Appearance Light yellow to yellow solid [1]

Melting Point 28-30 °C [1]

Boiling Point 75 °C at 2 mmHg [1]

Density 1.704 g/mL at 25 °C [1]

Refractive Index n20/D 1.591 [1]

Flash Point >230 °F (>110 °C) [1]

Solubility
Soluble in chloroform, slightly

soluble in methanol.
[1]

Spectroscopic Data
While detailed spectra are not provided here, key spectroscopic information can be found in

various chemical databases under the CAS number 6012-97-1.

Hypothetical Synthesis of 2,2,3,4,5,5-
Hexachlorothiophene
The synthesis of 2,2,3,4,5,5-Hexachlorothiophene is not described in the available literature.

However, a plausible synthetic route can be proposed based on the known chemistry of

thiophene and its derivatives. The most likely approach would involve the exhaustive

chlorination of thiophene or a partially chlorinated thiophene. This process would likely involve
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the addition of chlorine across the double bonds of the thiophene ring, followed by further

substitution reactions under forcing conditions, such as high temperature and/or UV irradiation.

A possible multi-step synthesis could start from the readily available 2,3,4,5-

tetrachlorothiophene.

Hypothetical synthesis of 2,2,3,4,5,5-Hexachlorothiophene.

Experimental Protocol (Hypothetical):

A potential experimental protocol for the synthesis of 2,2,3,4,5,5-Hexachlorothiophene could

involve the following steps:

Starting Material: 2,3,4,5-Tetrachlorothiophene.

Chlorinating Agent: Gaseous chlorine (Cl₂).

Initiator: UV irradiation or a radical initiator (e.g., AIBN).

Solvent: An inert solvent such as carbon tetrachloride (CCl₄).

Reaction Conditions: The reaction would likely be carried out at an elevated temperature in a

sealed reaction vessel to maintain a high concentration of chlorine. The reaction mixture

would be irradiated with a UV lamp to promote the homolytic cleavage of chlorine and initiate

a radical chain reaction.

Work-up and Purification: After the reaction is complete, the excess chlorine and solvent

would be removed under reduced pressure. The resulting crude product would likely be a

mixture of chlorinated thiophenes. Purification could be attempted by fractional distillation

under high vacuum or by preparative gas chromatography.

It is crucial to note that this is a hypothetical protocol and would require significant optimization

and safety precautions due to the hazardous nature of the reagents and potential products.

Signaling Pathways and Biological Activity
There is no information available in the scientific literature regarding any signaling pathways or

biological activities associated with 2,2,3,4,5,5-Hexachlorothiophene. Given its predicted high
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level of chlorination, the compound would be expected to be highly lipophilic and persistent. Its

potential toxicity and biological effects are unknown.

Conclusion
While a comprehensive technical guide on 2,2,3,4,5,5-Hexachlorothiophene cannot be

provided due to a lack of available data, this document offers a detailed overview of the closely

related and well-characterized compound, 2,3,4,5-Tetrachlorothiophene. Furthermore, a

hypothetical synthesis pathway for the hexachloro-derivative is proposed based on established

chemical principles. Further research would be required to confirm the existence and properties

of 2,2,3,4,5,5-Hexachlorothiophene. Researchers interested in this class of compounds are

encouraged to focus on well-documented derivatives or to undertake the challenging task of its

synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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